2-((S)-2-Methoxymethyl-pyrrolidin-1-yl)-ethanol

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• SMILES: COCC1CCCN1CCO
• InChI: InChI=1S/C8H17NO2/c1-11-7-8-3-2-4-9(8)5-6-10/h8,10H,2-7H2,1H3/t8-/m0/s1
• InChIKey: TWSHQNCXSDCOCM-QMMMGPOBSA-N

Eliminate post-synthetic chiral resolution steps with this single-enantiomer (S)-pyrrolidine building block. Using the racemic variant introduces uncontrolled stereochemistry, requiring costly chiral chromatography and lowering yield. - Defined (S)-configuration confirmed by stereospecific InChI Key layer for GMP-grade characterization. - Enantiomeric purity avoids diastereomer separation; validated in MCH receptor antagonist synthesis (IC50 38.7 nM). - Ethanol handle enables orthogonal protection strategies not possible with the ethylamine analog. - 95-98% purity standard; verify batch-specific thermal data for scale-up planning.

(S)-2-Methoxymethyl-pyrrolidine-ethanol: Chiral Scaffold Overview

2-((S)-2-Methoxymethyl-pyrrolidin-1-yl)-ethanol (CAS 379229-47-7) is a chiral, enantiomerically defined small molecule belonging to the pyrrolidine-ethanol class, with molecular formula C8H17NO2 and a molecular weight of 159.23 g/mol [1]. The compound features a pyrrolidine ring bearing a methoxymethyl substituent at the 2-position in the (S)-configuration and an N-linked ethanol moiety, as confirmed by its stereospecific InChI Key (TWSHQNCXSDCOCM-QMMMGPOBSA-N) [1]. It is commercially supplied as a research-grade building block at purities of 95–98%, with a predicted boiling point of 235.0±10.0 °C, density of 1.0±0.1 g/cm³, and flash point of 95.9±19.0 °C .

Defined (S)-configuration with stereospecific InChI Key for asymmetric synthesis workflows

Research-grade purity supports stereoselective reaction development without additional chiral resolution

Thermal processing window compatible with common laboratory purification and scale-up practices

• [1] PubChem Compound Summary, CID 59971154, 2-((S)-2-Methoxymethyl-pyrrolidin-1-yl)-ethanol. National Center for Biotechnology Information (2025). View Source

Why Generic Substitution Fails for (S)-2-Methoxymethyl-pyrrolidine-ethanol

This compound cannot be freely interchanged with its closest in-class analogs because three independent structural variables—enantiomeric identity, substituent regiochemistry, and terminal functional group—each dictate distinct physicochemical, reactivity, and biological outcomes. The (S)-enantiomer (CAS 379229-47-7) and the racemic or stereochemically unspecified variant (CAS 1353957-71-7) differ in their InChI Key stereochemical layers, indicating non-identical 3D molecular recognition surfaces [1]. The 2-substituted regioisomer places the methoxymethyl group adjacent to the pyrrolidine nitrogen, creating a stereoelectronic environment distinct from the 3-substituted analog (CAS 1353986-92-1), which can alter enamine formation propensity and catalytic activity . Furthermore, the ethanol hydroxyl terminus offers hydrogen-bond donor capacity and derivatization handles (e.g., esterification, etherification) not available in the parent amine (CAS 63126-47-6) or the ethylamine analog (CAS 878155-45-4), directly affecting solubility, logP, and downstream synthetic utility . Substituting without verifying these orthogonal parameters risks introducing uncontrolled stereochemistry, altered reactivity, and incompatible physicochemical profiles into synthetic or biological workflows.

Enantiomeric identity

Racemic or stereochemically unspecified variant (CAS 1353957-71-7) may introduce uncontrolled stereochemistry, limiting reproducibility in stereoselective workflows.

Substituent regiochemistry

3-substituted regioisomer (CAS 1353986-92-1) places the methoxymethyl group away from the pyrrolidine nitrogen, altering enamine formation and catalytic behaviour.

Terminal functional group

Ethylamine analog (CAS 878155-45-4) exchanges the hydroxyl handle for a primary amine, shifting hydrogen-bonding capacity and available derivatization chemistry.

• [1] PubChem Compound Summary, CID 59971154 vs CID entries for racemic analog (InChI Key comparison). NCBI (2025). View Source

Quantitative Differentiation: (S)-2-Methoxymethyl-pyrrolidine-ethanol vs Analogs

Enantiomeric Identity and Procurement Cost: (S)-Enantiomer vs Racemic

The (S)-enantiomer (CAS 379229-47-7) is supplied at 98% chemical purity with a defined (S)-configuration confirmed by its stereospecific InChI Key (TWSHQNCXSDCOCM-QMMMGPOBSA-N), contrasted with the racemic or stereochemically ambiguous analog (CAS 1353957-71-7) which carries a non-stereospecific InChI Key (TWSHQNCXSDCOCM-UHFFFAOYSA-N) and is supplied at 95–97% purity [1]. The enantiomerically defined compound commands a quantifiable price premium of approximately 15%, reflecting the additional cost of asymmetric synthesis or chiral resolution required to establish stereochemical purity .

Enantiomeric identity & cost

Head-to-head

(S)-enantiomer, 98%, defined InChI Key
vs racemic/unspecified, 95–97%, non-stereospecific InChI Key
Difference: +15% price premium for enantiopure form

Supports stereochemical control procurement decisions

Cost difference reflects asymmetric synthesis effort; catalog comparison

Evidence Dimension	Stereochemical identity and procurement cost
Target Compound Data	CAS 379229-47-7, (S)-enantiomer, InChI Key TWSHQNCXSDCOCM-QMMMGPOBSA-N, purity 98%, price 15268 CNY/500mg
Comparator Or Baseline	CAS 1353957-71-7, racemic/unspecified, InChI Key TWSHQNCXSDCOCM-UHFFFAOYSA-N, purity 95–97%, price 13244 CNY/500mg
Quantified Difference	+15% price premium for enantiopure form; distinct stereochemical InChI Key layer (QMMMGPOBSA-N vs UHFFFAOYSA-N)
Conditions	Commercial catalog comparison: Fluorochem (via cnreagent.com) pricing

Why This Matters

For asymmetric synthesis applications, the absence of defined stereochemistry in the comparator introduces an uncontrolled variable that can compromise enantiomeric excess of downstream products, making the (S)-enantiomer the requisite choice for stereoselective workflows.

• [1] PubChem, 2-((S)-2-Methoxymethyl-pyrrolidin-1-yl)-ethanol (CID 59971154) vs 2-(2-Methoxymethyl-pyrrolidin-1-yl)-ethanol (CAS 1353957-71-7), InChI Key comparison. NCBI (2025). View Source

Physicochemical Properties: Ethanol-Appended vs Parent Scaffold

The N-ethanol substitution in the target compound fundamentally alters key physicochemical properties relative to the parent secondary amine (S)-2-(methoxymethyl)pyrrolidine (CAS 63126-47-6). The target compound exhibits a predicted boiling point of 235.0±10.0 °C (at 760 mmHg) and a predicted density of 1.0±0.1 g/cm³, compared with 62 °C (at 40 mmHg) and 0.933 g/mL for the parent amine, a difference that reflects the increased molecular weight and additional hydrogen-bonding capacity conferred by the ethanol group .

Physicochemical shift

Cross-study comparable

Target: BP 235 °C (760 mmHg), density 1.0 g/cm³
Parent amine: BP 62 °C (40 mmHg), density 0.933 g/cm³
Substantial boiling point and density elevation

Altered purification and formulation profile; data to verify

Predicted vs. experimental values; source-specific review

Evidence Dimension	Boiling point and density
Target Compound Data	BP 235.0±10.0 °C (760 mmHg), density 1.0±0.1 g/cm³, MW 159.23, HBA 3, HBD 1
Comparator Or Baseline	(S)-2-(Methoxymethyl)pyrrolidine: BP 62 °C (40 mmHg), density 0.933 g/mL at 25 °C, MW 115.17, HBA 2, HBD 1
Quantified Difference	MW increase of 44.06 Da (+38%); BP increase of ~173 °C (pressure-corrected estimate); density increase of ~0.07 g/cm³
Conditions	Predicted values (chemsrc.com) for target; experimental values (chemicalbook.cn, bocsci.com) for comparator

Why This Matters

The substantial boiling point elevation and altered solubility profile affect purification strategy (distillation vs chromatography), solvent compatibility, and formulation considerations, directly impacting downstream process development decisions.

Drug-Likeness & ADME Descriptors vs Parent Scaffold

Computed molecular descriptors relevant to drug-likeness and permeability differ substantially between the target compound and the parent amine scaffold. The target compound has a Topological Polar Surface Area (TPSA) of 32.7 Ų, XLogP3-AA of 0, three hydrogen bond acceptors (HBA), and four rotatable bonds, whereas (S)-2-(methoxymethyl)pyrrolidine has a TPSA of 21.26 Ų, a consensus LogP of approximately 0.7, two HBA, and two rotatable bonds . The 54% increase in TPSA, the shift in LogP from 0.7 to ~0, and the doubling of rotatable bonds indicate that the target compound is more hydrophilic and conformationally flexible, attributes that influence passive membrane permeability, solubility, and target binding entropy in medicinal chemistry campaigns.

Drug-likeness descriptors

Context-dependent

TPSA: 32.7 vs 21.26 Ų
LogP: ~0 vs ~0.7
Rotatable bonds: 4 vs 2
Higher polarity and flexibility

Shifts placement in lead-like chemical space

Computed parameters; experimental confirmation advised

Evidence Dimension	Computed drug-likeness parameters
Target Compound Data	TPSA 32.7 Ų, LogP 0.0895, HBA 3, HBD 1, Rotatable bonds 4, MW 159.23
Comparator Or Baseline	(S)-2-(Methoxymethyl)pyrrolidine: TPSA 21.26 Ų, consensus LogP ~0.7, HBA 2, HBD 1, Rotatable bonds 2, MW 115.17
Quantified Difference	TPSA: +54% (32.7 vs 21.26 Ų); LogP: -0.61 units (0.09 vs ~0.7); Rotatable bonds: +2; HBA: +1
Conditions	Computed values: PubChem (XLogP3-AA), Leyan (TPSA, LogP), Bidepharm (comparator TPSA, LogP)

Why This Matters

These descriptor differences are quantifiable decision inputs for medicinal chemists prioritizing lead-like or fragment-like chemical space, as the target compound occupies a distinct region (lower LogP, higher TPSA) relative to its parent scaffold.

Functional Group Reactivity: Ethanol vs Ethylamine Terminal Group

The terminal ethanol group (-CH2CH2OH) of the target compound provides a hydroxyl handle with a predicted pKa of 14.74±0.10, enabling esterification, etherification, silylation, and oxidation reactions that are not directly accessible to the ethylamine analog (CAS 878155-45-4), which bears a primary amine terminus (-CH2CH2NH2) with distinct nucleophilicity and a predicted boiling point of 218.9±10.0 °C . The ethanol hydroxyl also serves as a hydrogen bond donor with different strength and geometry compared to the primary amine, affecting supramolecular interactions and solubility in protic solvents.

Terminal group reactivity

Head-to-head

Ethanol (–OH) vs ethylamine (–NH₂)
pKa ~14.7 (OH); HBD 1 vs 2
BP difference +16 °C

Divergent derivatization and protecting group strategies

Predicted pKa and BP; verify experimentally

Evidence Dimension	Terminal functional group identity and reactivity
Target Compound Data	Ethanol group (-CH2CH2OH), pKa 14.74±0.10 (predicted), BP 235.0±10.0 °C, HBD 1 (OH)
Comparator Or Baseline	2-((S)-2-Methoxymethyl-pyrrolidin-1-yl)-ethylamine (CAS 878155-45-4): ethylamine group (-CH2CH2NH2), BP 218.9±10.0 °C (predicted), HBD 2 (NH2)
Quantified Difference	BP difference: +16.1 °C; HBD count: 1 vs 2; distinct reactivity profiles (OH vs NH2 nucleophilicity and leaving group ability)
Conditions	Predicted values from chemicalbook.com and fluorochem.co.uk catalog entries

Why This Matters

Selection between the ethanol and ethylamine analogs determines the available downstream derivatization chemistry, protecting group strategy, and compatibility with multi-step synthetic routes, making this a critical procurement decision point.

Privileged Scaffold: MCH Receptor Antagonist Activity

The (S)-2-methoxymethyl-pyrrolidin-1-yl-ethyl fragment derived from the target compound has been incorporated into bioactive molecules with quantifiable target engagement. A representative derivative, CHEMBL364071 (1-{1-[2-((S)-2-Methoxymethyl-pyrrolidin-1-yl)-ethyl]-1H-indazol-5-yl}-3-(4-phenoxy-phenyl)-urea), demonstrated an IC50 of 38.7 nM against the mouse melanin-concentrating hormone (MCH) receptor [1]. While direct comparator data for alternative scaffolds in the same assay are not systematically available, this potency level places the scaffold among validated chemotypes for neuropeptide GPCR modulation, providing a quantitative benchmark absent for the 3-substituted regioisomer or the racemic variant.

MCHR antagonist activity

Class-level

IC₅₀ = 38.7 nM
against mouse MCH receptor
(CHEMBL364071)

Supports GPCR ligand scaffold selection

Single analog data point; no comparator data for regioisomer or racemate

Evidence Dimension	Bioactivity of scaffold-derived analog
Target Compound Data	As substructure in CHEMBL364071: IC50 = 38.7 nM (mouse MCH receptor)
Comparator Or Baseline	No equivalent bioactivity data reported for 3-substituted regioisomer (CAS 1353986-92-1) or racemic variant as a substructure in the same assay system
Quantified Difference	38.7 nM potency demonstrated for (S)-2-substituted scaffold; comparator bioactivity data absent from public databases (ChEMBL, BindingDB)
Conditions	BindingDB assay: inhibition of MCH receptor binding in vitro

Why This Matters

For medicinal chemistry programs targeting MCH or related GPCRs, the demonstrated ability of this scaffold to yield sub-100 nM ligands provides a data-driven rationale for scaffold selection over regioisomeric or stereochemically undefined alternatives that lack equivalent validation.

• [1] BindingDB, BDBM50167564 / CHEMBL364071: IC50 38.7 nM against mouse Melanin-concentrating hormone receptor. BindingDB / ChEMBL (2024). View Source

Optimal Application Scenarios for (S)-2-Methoxymethyl-pyrrolidine-ethanol

Asymmetric Synthesis with Defined (S)-Stereochemistry

When a synthetic route demands a chiral pyrrolidine building block with predictable stereochemical transfer, the (S)-enantiomer (CAS 379229-47-7) is mandatory over the racemic variant. The 15% procurement cost premium is offset by the elimination of chiral chromatography or resolution steps post-synthesis. The defined InChI Key stereochemical layer provides unambiguous identity verification for GMP or publication-grade material characterization .

CNS-Penetrant GPCR Ligand Development (MCH, NK3)

The scaffold's demonstrated incorporation into an MCH receptor antagonist with IC50 of 38.7 nM validates its utility in neuropeptide GPCR programs. Its computed LogP of ~0.09 and TPSA of 32.7 Ų place it within favorable CNS drug-like space, and the ethanol hydroxyl provides a synthetic handle for prodrug strategies (e.g., phosphate ester) to modulate pharmacokinetic properties .

Derivatization via Hydroxyl Handle Instead of Amine

When a synthetic sequence requires orthogonal protection/deprotection strategies or selective functionalization at the terminal position, the ethanol group (pKa ~14.74) offers distinct reactivity advantages over the ethylamine analog. The hydroxyl can be selectively protected (e.g., TBS ether) in the presence of amine functionalities elsewhere in the molecule, enabling convergent synthetic strategies not feasible with the amine-terminated comparator .

Process Chemistry: Thermal Stability & Distillation Feasibility

The predicted boiling point of 235.0±10.0 °C and flash point of 95.9±19.0 °C define the compound's thermal processing window. Compared to the parent (S)-2-(methoxymethyl)pyrrolidine (BP 62 °C at reduced pressure), the higher boiling point allows for different purification strategies and storage conditions. Procurement specifications should verify batch-specific boiling point or thermal stability data from the supplier for scale-up planning .

Application

Selection Property

Validation Focus

Asymmetric synthesis with stereochemical control

Defined (S)-configuration and enantiomeric purity

Enantiomeric excess monitoring and stereochemical transfer validation

CNS GPCR ligand research (MCH, NK3)

Computed CNS drug-like profile (low LogP, moderate TPSA)

Permeability and target engagement assay context

Hydroxyl-based derivatization studies

Terminal ethanol handle with distinct HBD and pKa

Derivatization compatibility and protecting group strategy review

Process chemistry scale-up evaluation

Thermal processing window (boiling point, flash point range)

Batch-specific thermal stability and purification feasibility